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Abstract

DNL343 is an investigational, brain-penetrant small molecule designed to restore protein
homeostasis in neurons by activating the eukaryotic initiation factor 2B (elF2B). Chronic
activation of the Integrated Stress Response (ISR), a key cellular pathway regulating protein
synthesis, is implicated in the pathogenesis of neurodegenerative diseases such as
Amyotrophic Lateral Sclerosis (ALS). DNL343's targeted activation of elF2B aims to mitigate
the detrimental effects of a hyperactive ISR, including the formation of stress granules and
aggregation of pathological proteins like TDP-43. This technical guide provides an in-depth
overview of DNL343's mechanism of action, a summary of key preclinical and clinical data,
detailed experimental methodologies, and visualizations of the relevant biological pathways
and experimental workflows.

Introduction: The Integrated Stress Response and
Neurodegeneration
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The Integrated Stress Response (ISR) is a conserved signaling pathway that eukaryotic cells
activate in response to a variety of stressors, including viral infection, amino acid deprivation,
and protein misfolding.[1][2][3] A central event in the ISR is the phosphorylation of the alpha
subunit of eukaryaotic translation initiation factor 2 (elF2a). This phosphorylation converts elF2
from a substrate to a competitive inhibitor of its guanine nucleotide exchange factor (GEF),
elF2B.[4] This inhibition leads to a global reduction in protein synthesis, conserving resources
to manage cellular stress. However, this also paradoxically allows for the preferential
translation of certain stress-response proteins, such as Activating Transcription Factor 4
(ATF4).[5]

While acute activation of the ISR is a protective, homeostatic mechanism, chronic ISR
activation can be detrimental and is increasingly implicated in neurodegenerative diseases.[6]
In conditions like ALS, persistent ISR activation is thought to contribute to the formation of
pathological stress granules, which can sequester essential RNA-binding proteins like TDP-43,
leading to their aggregation and subsequent neuronal dysfunction and death.[7][8][9][10]

DNL343 is a novel therapeutic candidate that directly targets and activates elF2B, aiming to
counteract the effects of chronic ISR activation and restore normal protein synthesis in
neurons.[5][6][11]

Mechanism of Action of DNL343

DNL343 is a potent and selective activator of elF2B.[6] It functions by stabilizing the active,
decameric conformation of the elF2B complex, thereby enhancing its GEF activity.[11] This
allows elF2B to more efficiently recycle elF2-GDP to its active elF2-GTP form, even in the
presence of phosphorylated elF2a. By boosting elF2B activity, DNL343 helps to overcome the
translational repression imposed by the ISR.[5] This restoration of protein synthesis is
hypothesized to prevent the formation of stress granules, reduce the aggregation of TDP-43,
and ultimately improve neuronal survival.[1][7]

Signaling Pathway

The following diagram illustrates the Integrated Stress Response pathway and the mechanism
by which DNL343 modulates it.
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DNL343 activates elF2B to counter the Integrated Stress Response.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical and clinical studies of
DNL343.

Table 1: Preclinical Efficacy Data
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Model System Endpoint Treatment Result Reference
elF2B loss-of- Motor Function Normalized
] ] DNL343 _ [12]
function mice (Balance Beam) motor function
elF2B loss-of- ) Normalized body
_ _ Body Weight DNL343 _ _ [13]
function mice weight gain
Optic Nerve Retinal Ganglion Reduced
DNL343 [2]

Crush Model Cell Loss neuronal loss

Inhibited and
Cellular models Stress Granule reversed stress

_ DNL343 [2]

of ALS Formation granule

formation

Attenuated
Cellular models )

TDP-43 pathological
of TDP-43 DNL343 [11]
Aggregates TDP-43

pathology

aggregates

Table 2: Phase 1 Clinical Trial Data (NCT04268784)
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Parameter Population Dosing Value Reference
Pharmacokinetic
s
Multiple
) Healthy )
Plasma Half-life Ascending 38-46 hours [7][14]
Volunteers
Doses
Multiple
CSF-to-unbound Healthy ]
) Ascending 0.66-0.92 [71[14]
Plasma Ratio Volunteers
Doses
Pharmacodynam
ics (Biomarker
Reduction)
Multiple
CHACL1 Gene Healthy ) 66—-94%
) Ascending o [71[14]
Expression Volunteers inhibition
Doses
) Multiple
ATF4 Protein Healthy ) 50-73%
Ascending o [71[14]
Levels Volunteers inhibition
Doses
Safety
Single & Multiple
o Healthy )
Participants Ascending 95 [71[15][16]
Volunteers
Doses
) Single & Multiple
Serious Adverse Healthy ] 0 related to study
Ascending [71[15][16]
Events Volunteers drug
Doses
Single & Multiple
) ) ) Healthy ) 0 related to study
Discontinuations Ascending [71[15][16]
Volunteers drug
Doses
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Table 3: Phase 1b Clinical Trial Data in ALS Patients

daily

tolerated

(NCT05006352)
Parameter Population Dosing Value Reference
Pharmacokinetic
s
CSF-to-unbound ] 28 days, once-
) ALS Patients ) 1.02-1.23 [3B1[17]
Plasma Ratio daily
Pharmacodynam
ics (Biomarker
Reduction)
ATF4 and ) 28 days, once- o
ALS Patients ) Robust inhibition [3B1[17]
CHAC1 daily
Safety
o ] 28 days, once-
Participants ALS Patients ) 29 [17]
daily
- ] 28 days, once- Generally well
Tolerability ALS Patients [17]

Table 4: Phase 2/3 HEALEY ALS Platform Trial (Regimen

G) - Topline Results
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Participants
Endpoint (DNL343 vs. Result Reference
Placebo)

Primary: Change in
ALSFRS-R and 186 vs. 139 Not met [18]

Survival at 24 weeks

Secondary: Muscle No statistical
186 vs. 139 _ [18]
Strength difference
Secondary: No statistical
) ) 186 vs. 139 _ [18]
Respiratory Function difference
Safe and well
Safety 186 vs. 139 [18]
tolerated

Experimental Protocols

This section provides an overview of the key experimental methodologies used to evaluate the
efficacy of DNL343.

Optic Nerve Crush (ONC) Model in Mice

The ONC model is utilized to induce acute neurodegeneration and assess the neuroprotective
effects of DNL343.[2]

Workflow:
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Procedure

Anesthetize Mouse

¢

Lateral Canthotomy and
Conjunctival Incision

¢

Expose Optic Nerve

Crush Optic Nerve with
Forceps (e.g., 5 seconds)

Administer DNL343 or Vehicle
(Oral Gavage)

Euthanize at Pre-determined
Time Points (e.g., 7, 14 days)

l

Dissect Retinas

Immunostain for Retinal
Ganglion Cell (RGC) Markers
(e.g., Brn3a, RBPMS)

l

Click to download full resolution via product page

Workflow for the Optic Nerve Crush (ONC) model.
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Detailed Methodology:

Anesthesia: Mice are anesthetized using an appropriate anesthetic agent (e.g.,
ketamine/xylazine cocktail).[19][20]

e Surgical Procedure: A lateral canthotomy is performed, and the conjunctiva is incised to
expose the optic nerve. The nerve is then crushed for a defined period (e.g., 3-10 seconds)
at a specific distance from the globe using fine forceps.[19][20][21] Care is taken to avoid
damaging the ophthalmic artery.

o Treatment: DNL343 or vehicle is administered, typically via oral gavage, at specified doses
and time points relative to the crush injury.[2]

» Tissue Collection and Processing: At the end of the study period, mice are euthanized, and
the retinas are dissected.

e Immunohistochemistry and Quantification: Retinal flat-mounts are immunostained with
antibodies against RGC-specific markers (e.g., Brn3a, RBPMS). The number of surviving
RGCs is then quantified by manual or automated cell counting from microscopic images.[11]
[22][23][24][25]

elF2B Loss-of-Function (LOF) Mouse Model

This model recapitulates a chronic state of ISR activation and is used to evaluate the long-term
therapeutic effects of DNL343.[2][4][26]

Workflow:
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Model and Treatment

elF2B LOF Knock-in Mice
(e.g., Eif2b5R132H/R132H)

l

Chronic DNL343 Administration
(e.g., in medicated chow)

Assessmeft

Analyze ISR Biomarkers
in Brain and Peripheral Tissues
(e.g., ATF4, CHAC1)

Monitor Body Weight and
Motor Function (e.g., Balance Beam)

Assess Neuropathology
(e.g., Myelination, Gliosis)

Click to download full resolution via product page

Workflow for the elF2B Loss-of-Function (LOF) mouse model.

Detailed Methodology:

e Animal Model: Mice with a knock-in mutation in an elF2B subunit (e.qg.,
Eif2b5R132H/R132H) that reduces elF2B's GEF activity are used.[4]

o Treatment: DNL343 is administered chronically, often mixed in the chow to allow for
continuous, non-invasive dosing over several weeks or months.[2]

o Behavioral Assessment: Motor function is assessed using tests such as the balance beam or
rotarod at regular intervals. Body weight is also monitored.[5]

o Biomarker Analysis: At the end of the study, brain and peripheral tissues are collected to
quantify the levels of ISR biomarkers like ATF4 and CHAC1 using techniques such as qPCR
or western blotting.[13]

» Histopathological Analysis: Brain sections are analyzed for neuropathological changes,
including myelination status and glial activation (astrogliosis and microgliosis).[27]
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ISR Biomarker Quantification in Peripheral Blood
Mononuclear Cells (PBMCs)

This assay is used in clinical trials to assess the pharmacodynamic effects of DNL343 in
humans.[7]

Workflow:

Procedure

Collect Whole Blood from
Study Participants

:

Isolate PBMCs using
Density Gradient Centrifugation

j

Stimulate PBMCs ex vivo
(Optional, to induce ISR)

:

Lyse Cells for Protein
or RNA Extraction

,_
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
L

o ——————————————————————— ] ————————————

Analysis

Quantify ATF4 Protein Levels Quantify CHAC1 mRNA Levels

(e.g., ELISA, Western Blot) (e.g., RT-gPCR)

Click to download full resolution via product page

Workflow for ISR biomarker quantification in PBMCs.

Detailed Methodology:
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e PBMC Isolation: PBMCs are isolated from whole blood samples using standard density
gradient centrifugation (e.g., with Ficoll-Paque).

e Cell Culture and Stimulation: Isolated PBMCs may be cultured and stimulated with a stress-
inducing agent (e.g., thapsigargin) to activate the ISR ex vivo.[28]

* RNA and Protein Extraction: Following stimulation (or directly after isolation), cells are lysed,
and RNA and protein are extracted using standard commercial kits.

e Quantification of CHAC1 mRNA: The expression level of CHAC1 mRNA is quantified using
reverse transcription-quantitative polymerase chain reaction (RT-qPCR).[28]

e Quantification of ATF4 Protein: The level of ATF4 protein is quantified using methods such as
enzyme-linked immunosorbent assay (ELISA) or western blotting.[28]

elF2B Guanine Nucleotide Exchange Factor (GEF)
Activity Assay

This biochemical assay directly measures the ability of DNL343 to enhance the GEF activity of
elF2B.[18][29][30][31][32]

Workflow:
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Preparation

Load elF2 with Fluorescently
Labeled GDP (e.g., BODIPY-FL-GDP)

|

Prepare Reaction Mixture:
- elF2B (from cell lysate or purified)
- Labeled elF2-GDP
- DNL343 or Vehicle
- Excess Unlabeled GDP

Measufement

Monitor Decrease in Fluorescence
Over Time in a Plate Reader

Calculate Rate of GDP Exchange

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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